Cas no 1361533-61-0 (3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile)

• Product Name: 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile
• CAS No: 1361533-61-0
• MF: C₁₄H₇Cl₄N
• MW: 331.024079561234
• CID: 4995615
• Update Time: 2025-06-08

3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile

• Inchi： 1S/C14H7Cl4N/c15-11-3-1-2-8(9(11)6-7-19)10-4-5-12(16)14(18)13(10)17/h1-5H,6H2
• InChI Key： PJBKYULFTGPPMQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC(=C(C=2Cl)Cl)Cl)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 5.8
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile

Comprehensive Analysis of 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1361533-61-0)

3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1361533-61-0) is a specialized chlorinated biphenyl derivative with significant applications in organic synthesis and material science. This compound, characterized by its unique tetrachlorobiphenyl backbone and acetonitrile functional group, has garnered attention for its potential in advanced chemical research. Its molecular structure, featuring four chlorine atoms at specific positions, contributes to its stability and reactivity, making it a valuable intermediate in the development of novel materials and pharmaceuticals.

In recent years, the demand for chlorinated biphenyl derivatives like 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile has surged due to their versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for high-performance polymers and electronic materials. The compound's ability to undergo selective reactions, such as nucleophilic substitutions and cross-coupling reactions, positions it as a key player in the design of functionalized materials for optoelectronics and catalysis.

One of the most frequently asked questions about 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile revolves around its synthetic pathways and purification methods. Advanced techniques like column chromatography and recrystallization are often employed to achieve high purity levels, which are critical for its application in sensitive chemical processes. Additionally, its thermal stability and solubility in organic solvents make it a preferred choice for laboratory-scale and industrial applications alike.

Environmental and safety considerations are also hot topics associated with chlorinated compounds. While 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile is not classified as hazardous under standard regulations, proper handling and disposal protocols are essential to minimize any potential risks. Researchers emphasize the importance of using personal protective equipment (PPE) and working in well-ventilated areas when handling this compound.

The compound's relevance extends to the field of green chemistry, where scientists explore sustainable methods for its synthesis and application. Innovations such as catalytic chlorination and solvent-free reactions are being investigated to reduce the environmental footprint of producing 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile. These efforts align with global trends toward eco-friendly chemical processes and circular economy principles.

From a commercial perspective, 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile is available in limited quantities due to its niche applications. Suppliers often highlight its high purity grade and batch consistency as key selling points. The compound's pricing and availability are influenced by factors such as raw material costs and the complexity of its synthesis, making it a topic of interest for procurement specialists and researchers alike.

In summary, 3,2',3',4'-Tetrachlorobiphenyl-2-acetonitrile (CAS No. 1361533-61-0) is a compound of growing importance in modern chemistry. Its unique properties and applications in material science, pharmaceutical research, and sustainable chemistry underscore its potential to drive innovation. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing contemporary challenges in chemical synthesis and industrial applications.